N-Carboxybenzyl D-Valacyclovir
N-Carboxybenzyl D-Valacyclovir
Brand Name:
Vulcanchem
CAS No.:
124832-32-2
VCID:
VC0045147
InChI:
InChI=1S/C21H26N6O6/c1-13(2)15(24-21(30)33-10-14-6-4-3-5-7-14)19(29)32-9-8-31-12-27-11-23-16-17(27)25-20(22)26-18(16)28/h3-7,11,13,15H,8-10,12H2,1-2H3,(H,24,30)(H3,22,25,26,28)/t15-/m1/s1
SMILES:
CC(C)C(C(=O)OCCOCN1C=NC2=C1N=C(NC2=O)N)NC(=O)OCC3=CC=CC=C3
Molecular Formula:
C21H26N6O6
Molecular Weight:
458.475
N-Carboxybenzyl D-Valacyclovir
CAS No.: 124832-32-2
Cat. No.: VC0045147
Molecular Formula: C21H26N6O6
Molecular Weight: 458.475
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 124832-32-2 |
|---|---|
| Molecular Formula | C21H26N6O6 |
| Molecular Weight | 458.475 |
| IUPAC Name | 2-[(2-amino-6-oxo-1H-purin-9-yl)methoxy]ethyl (2R)-3-methyl-2-(phenylmethoxycarbonylamino)butanoate |
| Standard InChI | InChI=1S/C21H26N6O6/c1-13(2)15(24-21(30)33-10-14-6-4-3-5-7-14)19(29)32-9-8-31-12-27-11-23-16-17(27)25-20(22)26-18(16)28/h3-7,11,13,15H,8-10,12H2,1-2H3,(H,24,30)(H3,22,25,26,28)/t15-/m1/s1 |
| Standard InChI Key | ZQSUAJRZJTUOEA-OAHLLOKOSA-N |
| SMILES | CC(C)C(C(=O)OCCOCN1C=NC2=C1N=C(NC2=O)N)NC(=O)OCC3=CC=CC=C3 |
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